4-methyl-3-({[(2-methyl-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid

• IUPAC Name: 4-methyl-3-[(2-methyl-3-nitrobenzoyl)carbamothioylamino]benzoic acid
• InChI: InChI=1S/C17H15N3O5S/c1-9-6-7-11(16(22)23)8-13(9)18-17(26)19-15(21)12-4-3-5-14(10(12)2)20(24)25/h3-8H,1-2H3,(H,22,23)(H2,18,19,21,26)
• InChI Key: NMSATPDBGZLMFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)NC(=S)NC(=O)C2=C(C(=CC=C2)[N+](=O)[O-])C
• Molecular Formula: C17H15N3O5S
• Molecular Weight: 373.4 g/mol

Description

4-methyl-3-({[(2-methyl-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid is a chemical compound that belongs to the class of thiosemicarbazone derivatives. It has been widely studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. In

Scientific Research Applications

4-methyl-3-({[(2-methyl-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid has been studied extensively for its potential applications in scientific research. One of the main areas of research has been in the field of cancer treatment. Studies have shown that this compound has antitumor activity against several types of cancer cells, including breast cancer, lung cancer, and leukemia. It has also been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis, or programmed cell death.
Another area of research has been in the field of infectious diseases. Studies have shown that this compound has antimicrobial activity against several types of bacteria, including Staphylococcus aureus and Escherichia coli. It has also been found to have antifungal activity against Candida albicans.

Mechanism of Action

The mechanism of action of 4-methyl-3-({[(2-methyl-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid is not fully understood. However, studies have suggested that it may work by inhibiting the activity of enzymes involved in DNA synthesis and repair, leading to DNA damage and cell death. It may also work by inducing oxidative stress and disrupting cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been found to inhibit the activity of several enzymes involved in cancer cell growth and proliferation, including thymidylate synthase and dihydrofolate reductase. It has also been found to induce the production of reactive oxygen species, leading to oxidative stress and DNA damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-methyl-3-({[(2-methyl-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid in lab experiments is its potential as a novel anticancer and antimicrobial agent. Its high potency and selectivity make it a promising candidate for further research and development. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for further research on 4-methyl-3-({[(2-methyl-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid. One area of research is the development of more potent and selective derivatives of this compound for use in cancer and infectious disease treatment. Another area of research is the investigation of its potential as a therapeutic agent for other diseases, such as neurodegenerative disorders and autoimmune diseases. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential toxicity in vivo.